Cas no 92836-81-2 (2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester)

• Product name: 2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
• CAS No: 92836-81-2
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 735817
• PubChem ID: 71329432

2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(1,1-dimethylethyl)-, ethenyl ester
• ethenyl 5-tert-butylfuran-2-carboxylate
• 92836-81-2
• DTXSID80758254

• Inchi： InChI=1S/C11H14O3/c1-5-13-10(12)8-6-7-9(14-8)11(2,3)4/h5-7H,1H2,2-4H3
• InChI Key： YGJHBZLFGDTKBA-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=C(O1)C(=O)OC=C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.4Ų